Cas no 957060-84-3 (4-Borono-3-fluorothioanisole)

4-Borono-3-fluorothioanisole is a fluorinated boronic acid derivative with a thioanisole backbone, offering unique reactivity in cross-coupling reactions such as Suzuki-Miyaura couplings. The presence of both the boronic acid and fluorine substituents enhances its utility in constructing complex aryl-aryl bonds, particularly in pharmaceutical and agrochemical synthesis. The electron-withdrawing fluorine group improves stability and influences regioselectivity, while the thioether moiety provides potential for further functionalization. This compound is particularly valuable in medicinal chemistry for introducing fluorinated aromatic motifs, which can enhance metabolic stability and bioavailability in drug candidates. Its compatibility with palladium-catalyzed reactions makes it a versatile intermediate for tailored molecular architectures.
4-Borono-3-fluorothioanisole structure
4-Borono-3-fluorothioanisole structure
Product Name:4-Borono-3-fluorothioanisole
CAS No:957060-84-3
MF:C7H8BFO2S
MW:186.011624336243
MDL:MFCD09027247
CID:839787
Update Time:2025-05-28

4-Borono-3-fluorothioanisole Chemical and Physical Properties

Names and Identifiers

    • (2-Fluoro-4-(methylthio)phenyl)boronic acid
    • 2-Fluoro-4-methylthiophenylboronic acid
    • 2-Fluoro-4-(methylthio)benzeneboronic acid
    • 2-Fluoro-4-(methylthio)phenylboronic acid
    • 4-Borono-3-fluorothioanisole
    • (2-fluoro-4-methylsulfanylphenyl)boronic acid
    • B-[2-Fluoro-4-(methylthio)phenyl]boronic acid (ACI)
    • [2-Fluoro-4-(methylsulfanyl)phenyl]boronic acid
    • [2-Fluoro-4-(methylthio)phenyl]boronic acid
    • MDL： MFCD09027247
    • Inchi： 1S/C7H8BFO2S/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4,10-11H,1H3
    • InChI Key： OUFPJVWVFXZKOX-UHFFFAOYSA-N
    • SMILES： FC1C(B(O)O)=CC=C(SC)C=1

Computed Properties

  • Exact Mass: 186.03200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 65.76000
  • LogP: 0.22740

4-Borono-3-fluorothioanisole Pricemore >>

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4-Borono-3-fluorothioanisole Production Method

4-Borono-3-fluorothioanisole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:957060-84-3)4-Borono-3-fluorothioanisole
Order Number:A858919
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:15
Price ($):355.0/1656.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:957060-84-3)4-Borono-3-fluorothioanisole
A858919
Purity:99%/99%
Quantity:5g/25g
Price ($):355.0/1656.0
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